Cas no 768344-67-8 (2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione)

• Product Name: 2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione
• CAS No: 768344-67-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 551096
• Update Time: 2023-11-21

2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-
• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-(9CI)
• 2-methyl-3a,4,5,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-1,3-dione
• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-2-methyl-
• 2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
• 2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione

• Inchi： 1S/C8H12N2O2/c1-10-7(11)5-2-3-9-4-6(5)8(10)12/h5-6,9H,2-4H2,1H3
• InChI Key： XCQZRPQNGXFZSW-UHFFFAOYSA-N
• SMILES： C1NCCC2C(=O)N(C)C(=O)C12

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2